Cas no 79207-68-4 (6-amino-1,2-dihydroquinolin-2-one)

6-amino-1,2-dihydroquinolin-2-one structure
79207-68-4 structure
Product Name:6-amino-1,2-dihydroquinolin-2-one
CAS No:79207-68-4
MF:C9H8N2O
MW:160.17262172699
MDL:MFCD01073563
CID:554615
PubChem ID:12810797
Update Time:2024-10-27

6-amino-1,2-dihydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

    • 6-Aminoquinolin-2(1H)-one
    • 2(1H)-Quinolinone,6-amino-
    • 2(1H)-Quinolinone,6-amino-(9CI)
    • 6-amino-1H-quinolin-2-one
    • 6-amino-2(1H)-Quinolinone
    • 6-AMINOQUINOLIN-2-OL
    • 6-aminocarbostyril
    • 6-aminoquinol-2-one
    • 6-amino-1,2-dihydroquinolin-2-one
    • FT-0660832
    • 79207-68-4
    • AKOS022178220
    • MFCD12173242
    • SY042412
    • 6-aminoquinolone
    • AM20061513
    • BXXSCBCILYHKRB-UHFFFAOYSA-N
    • AKOS008131896
    • MFCD01073563
    • CS1137
    • CS-0050354
    • Z424995464
    • 2(1H)-Quinolinone, 6-amino-
    • SCHEMBL1771379
    • DTXSID10510468
    • SCHEMBL8706861
    • 6-aminoquinolinone
    • P10166
    • EN300-68584
    • 2(1H)-Quinolinone, 6-amino
    • MB01653
    • 6-Amino-2(1H)-quinolinone (ACI)
    • Carbostyril, 6-amino- (7CI)
    • DA-36618
    • MDL: MFCD01073563
    • Inchi: 1S/C9H8N2O/c10-7-2-3-8-6(5-7)1-4-9(12)11-8/h1-5H,10H2,(H,11,12)
    • InChI Key: BXXSCBCILYHKRB-UHFFFAOYSA-N
    • SMILES: O=C1NC2C(=CC(=CC=2)N)C=C1

Computed Properties

  • Exact Mass: 160.06400
  • Monoisotopic Mass: 160.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • Density: 1.287
  • PSA: 58.88000
  • LogP: 1.69150

6-amino-1,2-dihydroquinolin-2-one Customs Data

  • HS CODE:2933790090
  • Customs Data:

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

6-amino-1,2-dihydroquinolin-2-one Pricemore >>

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6-amino-1,2-dihydroquinolin-2-one Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  18 h, rt
Reference
Discovery of Benzopyridone-Based Transient Receptor Potential Vanilloid 1 Agonists and Antagonists and the Structural Elucidation of Their Activity Shift
Thorat, Shivaji A.; Lee, Yoonji; Jung, Aeran; Ann, Jihyae; Ahn, Songyeon; et al, Journal of Medicinal Chemistry, 2021, 64(1), 370-384

Production Method 2

Reaction Conditions
1.1 Reagents: Iron ,  Ammonium chloride Solvents: Ethanol ,  Water ;  55 °C; 1.5 - 6 h, 90 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 7 - 8
Reference
N-(4-acetamidophenyl)-5-acetylfuran-2-carboxamide as a novel orally available diuretic that targets urea transporters with improved PD and PK properties
Wang, Shuyuan; Xu, Yue; Zhao, Yan; Zhang, Shun; Li, Min; et al, European Journal of Medicinal Chemistry, 2021, 226,

Production Method 3

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethyl acetate ;  6 - 15 h, rt
Reference
Novel selective androgen receptor modulators: SAR studies on 6-bisalkylamino-2-quinolinones
van Oeveren, Arjan; Motamedi, Mehrnoush; Martinborough, Esther; Zhao, Shuo; Shen, Yixing; et al, Bioorganic & Medicinal Chemistry Letters, 2007, 17(6), 1527-1531

6-amino-1,2-dihydroquinolin-2-one Raw materials

6-amino-1,2-dihydroquinolin-2-one Preparation Products

6-amino-1,2-dihydroquinolin-2-one Related Literature

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